Cas no 2138245-02-8 (1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl-)

• Product Name: 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl-
• CAS No: 2138245-02-8
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5259683
• Update Time: 2025-05-21

1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl-

• Inchi： 1S/C13H24N2O/c1-10(2)11(3)12(16)15-8-13(9-15)4-6-14-7-5-13/h10-11,14H,4-9H2,1-3H3
• InChI Key： KXLDMCNNLXYAQZ-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCNCC2)C1)(=O)C(C)C(C)C

Additional information on 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl-

Exploring the Properties and Applications of 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- (CAS No. 2138245-02-8)

In the realm of organic chemistry, 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- (CAS No. 2138245-02-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its spirocyclic and diazaspiro components, has garnered attention in pharmaceutical and materials science research. Its 2,3-dimethyl substitution pattern further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

The spirocyclic architecture of this compound is particularly noteworthy. Spirocycles, which feature two rings sharing a single atom, are increasingly sought after in drug discovery for their ability to impart rigidity and three-dimensionality to molecules. The 2,7-diazaspiro[3.5]nonane core in 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- contributes to its stability and potential bioactivity, aligning with current trends in the design of novel therapeutics.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl-. Researchers are leveraging machine learning algorithms to predict the biological activity and synthetic pathways of such molecules, accelerating the development of new drugs. This compound's diazaspiro moiety, in particular, has been flagged as a promising scaffold for targeting protein-protein interactions, a hot topic in modern pharmacology.

From a synthetic perspective, the incorporation of the 1-Butanone group into the diazaspiro framework offers intriguing possibilities. Ketones are versatile functional groups that can undergo a wide range of transformations, including reductions, oxidations, and nucleophilic additions. This reactivity profile makes 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- a valuable building block for the construction of more complex molecules.

In the context of green chemistry, the synthesis and utilization of 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- align with the growing demand for sustainable and efficient chemical processes. Researchers are exploring catalytic methods to access such spirocyclic compounds with minimal waste and energy consumption, addressing environmental concerns while maintaining high yields and selectivity.

The potential applications of 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- extend beyond pharmaceuticals. Its unique structure could find use in the development of advanced materials, such as supramolecular polymers or metal-organic frameworks (MOFs). These materials are at the forefront of nanotechnology and have applications in catalysis, sensing, and gas storage, areas that are currently receiving substantial research funding and public interest.

Analytical characterization of 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- typically involves techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are crucial for verifying the compound's purity and structure, ensuring its suitability for further research and development. The integration of computational chemistry tools has further streamlined this process, enabling researchers to predict spectral properties and optimize synthetic routes.

As the scientific community continues to explore the potential of spirocyclic compounds, 1-Butanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-2,3-dimethyl- remains a compound of significant interest. Its combination of structural novelty and functional versatility positions it as a promising candidate for future breakthroughs in multiple scientific disciplines. Ongoing research will undoubtedly uncover new applications and synthetic strategies for this fascinating molecule.